Cas no 2769-64-4 (Butyl Isocyanide)

Butyl Isocyanide (C5H9N) is an organic compound characterized by its isocyanide functional group (-NC) attached to a butyl chain. This colorless to pale yellow liquid is notable for its strong, unpleasant odor and high reactivity, making it a valuable reagent in organic synthesis. Its applications include serving as a ligand in coordination chemistry and as a building block for heterocyclic compounds. Butyl Isocyanide is particularly useful in metal-catalyzed reactions, such as palladium-catalyzed couplings, due to its ability to stabilize transition states. The compound should be handled with care under inert conditions, as it is sensitive to moisture and air. Its stability and reactivity make it a versatile tool in research and industrial processes.
Butyl Isocyanide structure
Butyl Isocyanide structure
Product Name:Butyl Isocyanide
CAS No:2769-64-4
MF:C5H9N
MW:83.1316611766815
CID:279503
PubChem ID:76008
Update Time:2025-05-27

Butyl Isocyanide Chemical and Physical Properties

Names and Identifiers

    • Butane, 1-isocyano-
    • HANSA ISN-0088
    • BIO-FARMA BF000783
    • BUTYL ISOCYANIDE
    • 1-BUTYLISOCYANIDE
    • N-BUTYLISOCYANIDE
    • Butylisonitrile
    • n-C4H9NC
    • 1-isocyanobutane
    • NBN
    • n-butyl isonitrile
    • tert-butylisonitrile
    • DB01826
    • EINECS 220-458-7
    • GS-0288
    • NS00049113
    • EN300-1828387
    • J-016862
    • 2769-64-4
    • AKOS001476984
    • butyl isonitrile
    • n-butylisonitrile
    • MFCD00000008
    • UNII-2T7Q0CK9IF
    • DTXSID50182047
    • 2T7Q0CK9IF
    • FT-0634476
    • bu-tylisonitrile
    • n-Butyl isocyanide
    • Q27092961
    • Butane,1-isocyano-
    • BBL020760
    • nButyl isocyanide
    • STK893450
    • DB-047262
    • DTXCID60104538
    • Butyl Isocyanide
    • MDL： MFCD00000008
    • Inchi： 1S/C5H9N/c1-3-4-5-6-2/h3-5H2,1H3
    • InChI Key： FSBLVBBRXSCOKU-UHFFFAOYSA-N
    • SMILES： [N+](#[C-])CCCC

Computed Properties

  • Exact Mass: 83.07350
  • Monoisotopic Mass: 83.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 57.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 4.4A^2

Experimental Properties

  • Color/Form: Pale yellow liquid
  • Density: 0.795 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 117.25°C (estimate)
  • Flash Point: Fahrenheit: 69.8 ° f
    Celsius: 21 ° c
  • Refractive Index: n20/D 1.396(lit.)
  • Stability/Shelf Life: store cold
  • PSA: 0.00000
  • LogP: 0.93650
  • Solubility: Not available
  • Vapor Pressure: No data available

Butyl Isocyanide Security Information

Butyl Isocyanide Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Butyl Isocyanide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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